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Cat. No.: B073020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2'-Dithiodianiline (CAS No. 1141-88-

4), a versatile chemical intermediate. This document consolidates its various synonyms and

alternative names, presents key quantitative data in a structured format, and offers detailed

experimental protocols for its synthesis and purification. The information herein is intended to

support researchers and professionals in chemistry, materials science, and drug development.

Nomenclature: Synonyms and Alternative Names
2,2'-Dithiodianiline is known by a multitude of names in scientific literature and commercial

catalogs. Understanding these different appellations is crucial for comprehensive literature

searches and procurement. The synonyms can be broadly categorized as follows:

Systematic and IUPAC Names: These names are based on established chemical

nomenclature rules.

2,2'-Disulfanediyldianiline[1]

2-[(2-Aminophenyl)disulfanyl]aniline[1][2]

Benzenamine, 2,2'-dithiobis-[1][2]
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Common and Trivial Names: These are widely used, often historical, names.

2-Aminophenyl disulfide[1][3][4]

Bis(2-aminophenyl) disulfide[1][2][4][5]

2,2'-Diaminodiphenyl disulfide[1][3][4]

Di(2-aminophenyl) Disulfide[3]

Intramine[1][2]

Ortho-Substituted Nomenclature: These names explicitly indicate the substitution pattern on

the benzene ring.

Bis(o-aminophenyl) disulfide[1][2]

o,o'-Diaminodiphenyl disulfide[1][2]

Other Variations: These include variations in spelling or word order.

1,1′-Dithiobis(2-aminobenzene)[1]

2,2′-Dithiobisbenzenamine[1]

2,2-Diamino diphenyl disulfide[1]

2,2′-Diaminodiphenyl disulphide[1][5]

2,2′-Dianilino disulfide[1]

2,2′-Dithiobis[aniline][1]

Disulfide, bis(2-aminophenyl)[1][2]

CAS Registry Number:

1141-88-4[1][2][3][4][5][6][7]
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Nomenclature Classification of 2,2'-Dithiodianiline

2,2'-Dithiodianiline

Systematic & IUPAC Names Common & Trivial Names Ortho-Substituted Names Other Variations CAS Registry Number

2,2'-Disulfanediyldianiline 2-[(2-Aminophenyl)disulfanyl]aniline Benzenamine, 2,2'-dithiobis- 2-Aminophenyl disulfide Bis(2-aminophenyl) disulfide 2,2'-Diaminodiphenyl disulfide Intramine Bis(o-aminophenyl) disulfide o,o'-Diaminodiphenyl disulfide 1,1'-Dithiobis(2-aminobenzene) 2,2'-Dithiobisbenzenamine 2,2'-Diaminodiphenyl disulphide 1141-88-4

Click to download full resolution via product page

Caption: A diagram illustrating the various categories of names for 2,2'-Dithiodianiline.

Quantitative Data
A summary of the key physical and chemical properties of 2,2'-Dithiodianiline is presented in

the table below. This data has been compiled from various chemical suppliers and databases.
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Property Value Reference(s)

Molecular Formula C₁₂H₁₂N₂S₂ [1][7][8]

Molecular Weight 248.37 g/mol [4][5][6][7][9]

Appearance
Light yellow to amber or dark

green powder/crystal
[1][5][6][7][8]

Melting Point 91-95 °C [4][5][6][10]

Purity
>97.0% to >98.0% (by HPLC

or Nonaqueous Titration)
[5][7][8][11]

Solubility

Insoluble in water; Soluble in

ethanol, methanol, and BTX

solvents

[5][6][12]

CAS Registry Number 1141-88-4 [1][2][3][4][5][6][7]

EC Number 214-529-1 [2][4]

MDL Number MFCD00007703 [2][13]

PubChem CID 14358 [2][7]

InChI

1S/C12H12N2S2/c13-9-5-1-3-

7-11(9)15-16-12-8-4-2-6-

10(12)14/h1-8H,13-14H2

[1][4][8]

InChIKey
YYYOQURZQWIILK-

UHFFFAOYSA-N
[1][4][8]

Canonical SMILES
C1=CC=C(C(=C1)N)SSC2=C

C=CC=C2N
[2][14]

Experimental Protocols
The following sections detail representative experimental procedures for the synthesis and

purification of 2,2'-Dithiodianiline.
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Synthesis of 2,2'-Dithiodianiline via Oxidation of 2-
Aminothiophenol
A common and effective method for the preparation of 2,2'-Dithiodianiline is the oxidation of 2-

aminothiophenol or its salt. One documented procedure involves the reaction of 2-

aminothiophenol with sulfur in an aqueous medium.

Materials:

2-Aminothiophenol

Sulfur

Water

Acetic acid (optional, for pH adjustment)

Procedure:

Disperse 25 g (0.2 mol) of 2-aminothiophenol and 3.5 g (0.11 mol) of sulfur in 150 ml of

water in a suitable reaction vessel equipped with a reflux condenser and a stirrer.[13][15]

Heat the mixture to boiling under reflux with continuous stirring for 90 minutes.[13][15] During

the reaction, hydrogen sulfide gas will be evolved.

For potentially higher yields, the pH of the reaction mixture can be adjusted to 5 at

approximately 80 °C by the dropwise addition of acetic acid.[13]

After the reaction is complete, cool the mixture to 20 °C.[13][15]

Collect the solid product by filtration.

Dry the product at 40 °C under a water pump vacuum to obtain 2,2'-dithiodianiline.[13][15]

The expected yield is in the range of 82-100%.[13]

Purification by Recrystallization
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For applications requiring high purity, the synthesized 2,2'-Dithiodianiline can be further

purified by recrystallization.

Materials:

Crude 2,2'-Dithiodianiline

Ethanol

Procedure:

Dissolve the crude 2,2'-Dithiodianiline in a minimal amount of hot ethanol.

If insoluble impurities are present, perform a hot filtration to remove them.

Allow the hot ethanolic solution to cool slowly to room temperature, and then further cool in

an ice bath to induce crystallization.

Collect the purified crystals by filtration.

Wash the crystals with a small amount of cold ethanol to remove any remaining soluble

impurities.

Dry the purified crystals under vacuum. A simple method for obtaining single crystals for

analysis involves dissolving the crude product in ethanol and allowing for slow evaporation.

[9]
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General Workflow for Synthesis and Purification

Synthesis

Purification

1. Mix 2-Aminothiophenol,
Sulfur, and Water

2. Heat to Reflux
(90 minutes)

3. Optional: Adjust pH to 5
with Acetic Acid at 80°C

4. Cool to 20°C

5. Filter to Isolate Crude Product

6. Dry Under Vacuum at 40°C

1. Dissolve Crude Product
in Hot Ethanol

Crude 2,2'-Dithiodianiline

2. Hot Filtration
(if necessary)

3. Cool Solution to Crystallize

4. Filter to Collect Crystals

5. Wash with Cold Ethanol

6. Dry Crystals Under Vacuum

Click to download full resolution via product page
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Caption: A flowchart outlining the general experimental workflow for the synthesis and

purification of 2,2'-Dithiodianiline.

Applications and Research Interest
2,2'-Dithiodianiline serves as a valuable intermediate in various fields of chemical synthesis

and materials science. Its bifunctional nature, possessing both amino groups and a disulfide

linkage, allows for a range of chemical transformations. It is particularly noted for its use in the

synthesis of heterocyclic compounds.[3] The disulfide bond can be cleaved under reducing

conditions, a property that is exploited in the design of stimuli-responsive materials.

Furthermore, it has applications in polymer chemistry, for example, as a component in the

synthesis of polyimides and polyurethanes, where it can enhance thermal stability.[16]

Research has also explored its use in the development of conductive polymers and as a

chelating agent.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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